Cas no 1408075-44-4 (trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol)

• Product Name: trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol
• CAS No: 1408075-44-4
• MF: C₁₀H₂₂O₂Si
• MW: 202.36598443985
• MDL: MFCD23105931
• CID: 1006109
• PubChem ID: 57515873
• Update Time: 2025-06-11

trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol Chemical and Physical Properties

Names and Identifiers

• TRANS-3-(TERT-BUTYL-DIMETHYL-SILANYLOXY)-CYCLOBUTANOL
• trans-3-((tert-Butyldimethylsilyl)oxy)cyclobutanol
• trans-3-[[(1,1-Dimethylethyl)dimethylsilyl]-oxy]cyclobutanol
• trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol
• SB20581
• 3-((tert-Butyldimethylsilyl)oxy)cyclobutanol
• PB37297
• AS-34668
• SY099960
• CS-0047802
• 3-[[(1,1-Dimethylethyl)dimethylsilyl]-oxy]cyclobutanol
• PB39193
• 3-[(tert-Butyldimethylsilyl)oxy]cyclobutanol
• AS-34667
• DB-388635
• A885766
• cis-3-[[(1,1-Dimethylethyl)dimethylsilyl]-oxy]cyclobutanol
• MFCD23105929
• AKOS025290018
• 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutanol
• 3-(tert-butyldimethylsilyloxy)cyclobutanol
• cis-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutan-1-ol
• DTXSID401195226
• MFCD23105930
• SCHEMBL1795645
• trans-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutan-1-ol
• (1s,3s)-3-(tert-butyldimethylsilyloxy)cyclobutanol
• SB20579
• CS-0036008
• SY098701
• MFCD23105931
• SB20580
• AMY34298
• cis-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutanol
• ILGIKHCMCDNBSK-DTORHVGOSA-N
• Cyclobutanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, trans-
• 3-[tert-butyl(dimethyl)silyl]oxycyclobutan-1-ol
• 3-[(tert-butyldimethylsilyl)oxy]cyclobutan-1-ol
• CS-0051572
• DB-384873
• cis-3-((tert-Butyldimethylsilyl)oxy)cyclobutanol
• Cyclobutanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, cis-
• AS-34669
• AKOS025290269
• PB39147
• 1408074-89-4
• 1408075-44-4
• AMY34061
• AKOS025290270
• cis-3-[(tert-Butyldimethylsilyl)oxy]cyclobutanol
• SY042509
• DB-314719
• 1089709-08-9
• (1r,3r)-3-(tert-butyldimethylsilyloxy)cyclobutanol
• (1R,3R)-3-[(TERT-BUTYLDIMETHYLSILYL)OXY]CYCLOBUTAN-1-OL
• 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutan-1-ol
• ILGIKHCMCDNBSK-UHFFFAOYSA-N
• A885758
• A895165
• trans-3-[(tert-Butyldimethylsilyl)oxy]cyclobutanol

• MDL： MFCD23105931
• Inchi： 1S/C10H22O2Si/c1-10(2,3)13(4,5)12-9-6-8(11)7-9/h8-9,11H,6-7H2,1-5H3
• InChI Key： ILGIKHCMCDNBSK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CC(C1)O

Computed Properties

• Exact Mass: 202.138906475g/mol
• Monoisotopic Mass: 202.138906475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol

Introduction to trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol (CAS No. 1408075-44-4)

The compound trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol, identified by the CAS number 1408075-44-4, represents a significant advancement in the field of organosilicon chemistry and its applications in pharmaceutical research. This compound, featuring a cyclobutane core functionalized with a highly stable silyl ether group, has garnered attention for its unique structural and chemical properties. The presence of the tert-butyldimethylsilyl (TBS) protecting group enhances its stability under various reaction conditions, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the utility of this compound in the development of novel drug candidates. The cyclobutane ring, known for its rigid three-dimensional structure, can influence the conformational flexibility and binding affinity of molecules, which is crucial in drug design. The silyl ether functionality not only provides stability but also serves as a versatile handle for further chemical modifications. This dual functionality has been exploited in the synthesis of complex organic molecules, including bioactive compounds.

In the realm of medicinal chemistry, trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol has been investigated for its potential role as a building block in the synthesis of pharmacophores. Researchers have leveraged its structural motif to develop inhibitors targeting specific biological pathways. For instance, derivatives of this compound have shown promise in modulating enzyme activity relevant to inflammatory and metabolic disorders. The silyl protecting group allows for selective deprotection under mild conditions, enabling precise control over the synthetic pathway.

The compound's stability under various reaction conditions makes it an attractive candidate for large-scale synthesis and industrial applications. Its resistance to hydrolysis and oxidation ensures that it remains intact during multi-step synthetic processes, reducing the need for additional protective measures. This characteristic is particularly valuable in pharmaceutical manufacturing, where efficiency and yield are paramount.

Advances in computational chemistry have further enhanced the understanding of trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol's reactivity and potential applications. Molecular modeling studies have predicted its interaction with biological targets, providing insights into its mechanism of action. These predictions have guided experimental efforts, leading to the discovery of novel analogs with improved pharmacological properties. The integration of experimental data with computational methods has accelerated the drug discovery process significantly.

The synthesis of trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol involves sophisticated organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include the formation of the cyclobutane ring via ring-closing metathesis and subsequent functionalization with the TBS ether group. These reactions require precise control over reaction conditions to ensure high yield and purity. The development of efficient synthetic routes has been a focus of research efforts, aiming to make this compound more accessible for broader applications.

Recent patents and scientific literature underscore the growing interest in this compound as a key intermediate in drug development. Researchers have reported its use in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify the cyclobutane core while maintaining the integrity of the silyl ether group allows for fine-tuning of physicochemical properties such as solubility and metabolic stability.

The environmental impact of using trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol as a synthetic intermediate has also been considered. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry practices, ensuring that advancements in pharmaceutical research do not come at an environmental cost.

In conclusion, trans-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclobutanol (CAS No. 1408075-44-4) exemplifies how structural innovation can drive progress in medicinal chemistry. Its unique combination of stability and reactivity makes it a valuable tool for researchers developing new therapeutics. As our understanding of its properties continues to evolve, so too will its applications in addressing some of humanity's most pressing health challenges.